Cas no 526199-34-8 (2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-2-azido-, methyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-2-azido-, methyl ester, (2Z)-
• CAS No: 526199-34-8
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 1578348
• PubChem ID: 101229016
• Update Time: 2025-04-21

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-2-azido-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-2-azido-, methyl ester, (2Z)-
• 526199-34-8
• Methyl (2Z)-3-[4-(acetyloxy)phenyl]-2-azido-2-propenoate
• DTXSID201236519

• Inchi： 1S/C12H11N3O4/c1-8(16)19-10-5-3-9(4-6-10)7-11(14-15-13)12(17)18-2/h3-7H,1-2H3/b11-7-
• InChI Key： ZOJCUGMOTOQPRT-XFFZJAGNSA-N
• SMILES： O(C(C)=O)C1C=CC(/C=C(/C(=O)OC)\N=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 261.07503
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 101.36